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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)acetaldehyde

Cat. No.: B1346790 Get Quote

An In-depth Technical Guide to 2-(4-methoxyphenyl)acetaldehyde for Researchers and Drug

Development Professionals

Chemical Identity and Nomenclature
2-(4-methoxyphenyl)acetaldehyde is an organic compound characterized by a methoxy

group attached to a phenyl ring, which is in turn bonded to an acetaldehyde moiety.[1] This

structure imparts distinct aromatic properties and reactivity, primarily due to the aldehyde

functional group.[1]

IUPAC Name
The officially recognized IUPAC name for this compound is 2-(4-
methoxyphenyl)acetaldehyde.[1][2][3]

Synonyms
In scientific literature and commercial contexts, this compound is known by several other

names. Understanding these synonyms is crucial for comprehensive literature searches and

procurement. Common synonyms include:

4-Methoxyphenylacetaldehyde[2][3][4][5][6]

(4-methoxyphenyl)acetaldehyde[2][4][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1346790?utm_src=pdf-interest
https://www.benchchem.com/product/b1346790?utm_src=pdf-body
https://www.benchchem.com/product/b1346790?utm_src=pdf-body
https://www.smolecule.com/products/s773855
https://www.smolecule.com/products/s773855
https://www.benchchem.com/product/b1346790?utm_src=pdf-body
https://www.benchchem.com/product/b1346790?utm_src=pdf-body
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.pharmaffiliates.com/en/5703-26-4-2-4-methoxyphenyl-acetaldehyde-pa270026346.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.aifchem.com/product-ACQTXK603
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.sigmaaldrich.com/GB/en/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-methoxyphenylacetaldehyde[2][4]

Benzeneacetaldehyde, 4-methoxy-[5][6]

(4-Methoxy-phenyl)-acetaldehyde[2]

(4-methoxyphenyl)ethanal[2][6]

Homoanisaldehyde[5]

p-Anisylacetaldehyde[5]

Chemical Identifiers
Identifier Value Source

CAS Number 5703-26-4 [1][2][3][4][5][6][7][8]

Molecular Formula C₉H₁₀O₂ [1][2][3][4][6][9]

Molecular Weight 150.17 g/mol [1][2][3][4][6]

InChI Key
NRIVMXXOUOBRAG-

UHFFFAOYSA-N
[1][2][3][7][8]

Canonical SMILES COC1=CC=C(C=C1)CC=O [1][2][4]

EC Number 227-191-5 [2][3][4]

PubChem CID 79782 [3]

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of 2-(4-methoxyphenyl)acetaldehyde dictate its

handling, storage, and application.

Physical Properties
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Property Value Notes

Appearance Colorless Oil/Liquid [1][6][8]

Odor
Powerful hawthorn, sweet,

floral, green, anisic
[4][6]

Boiling Point 255.5°C (estimated) [6]

Melting Point 0°C [6]

Density 1.096 g/cm³ (estimated) [6]

Vapor Pressure
0.0022 hPa @ 20°C

(estimated)
[4]

Solubility

Insoluble in water. Soluble in

ethanol, methanol,

isopropanol, and chloroform.

[1][4][6]

Spectroscopic Characterization
Definitive identification and purity assessment of 2-(4-methoxyphenyl)acetaldehyde rely on

standard spectroscopic techniques. Spectral data is available in public databases, providing a

reference for laboratory-synthesized or commercially acquired samples.[3]

GC-MS: Gas Chromatography-Mass Spectrometry is used to determine the purity and

identify the compound based on its retention time and mass fragmentation pattern.

IR Spectroscopy: Infrared spectroscopy helps in identifying the key functional groups,

notably the aldehyde C=O stretch and the C-O-C stretch of the methoxy group.

NMR Spectroscopy: Both ¹H and ¹³C NMR are indispensable for elucidating the precise

molecular structure and confirming the substitution pattern on the aromatic ring.

Synthesis Methodologies
The synthesis of 2-(4-methoxyphenyl)acetaldehyde can be approached through several

established routes in organic chemistry. The choice of a particular method often depends on

the availability of starting materials, desired scale, and required purity.
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Darzens Condensation
A classic and reliable method involves the Darzens condensation of anisaldehyde (4-

methoxybenzaldehyde) with an α-haloester, followed by saponification and decarboxylation.

This approach is favored for its predictability and good yields.

Anisaldehyde
(4-Methoxybenzaldehyde)

Glycidic Ester Intermediate

1. Condensation

α-Haloester
(e.g., Ethyl chloroacetate)

Base
(e.g., NaOEt)

Saponification
(e.g., NaOH, H₂O)

2. Hydrolysis Decarboxylation
(Heat)

3. Acidification & Heat 2-(4-methoxyphenyl)acetaldehyde

Click to download full resolution via product page

Caption: Darzens synthesis of 2-(4-methoxyphenyl)acetaldehyde.

Protocol:

Condensation: Anisaldehyde is reacted with an alpha-haloester, such as ethyl chloroacetate,

in the presence of a strong base like sodium ethoxide. This forms an epoxide intermediate

known as a glycidic ester.

Saponification: The resulting glycidic ester is hydrolyzed using an aqueous base (e.g.,

sodium hydroxide) to form the sodium salt of the glycidic acid.

Decarboxylation: The salt is then acidified and heated, which induces decarboxylation to

yield the final product, 2-(4-methoxyphenyl)acetaldehyde.

Other Reported Syntheses
Other documented methods for its preparation include:

Oxidation of 4-methoxyphenylethanol.
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Hydrolysis of pmw-styrylcarbamic ester.[6]

Reaction of para-methoxy allyl benzene with mercuric oxide and iodine.[6]

Preparation from estragole.[6]

The selection of a synthetic route should be guided by a thorough risk assessment and

consideration of the environmental impact of the reagents and byproducts.

Applications in Research and Industry
The unique combination of an aromatic ring, a methoxy group, and a reactive aldehyde makes

this compound a valuable building block and functional ingredient in several fields.[1]

Organic Synthesis Intermediate Industrial Applications

2-(4-methoxyphenyl)acetaldehyde

Heterocyclic Compounds
(Pyrazoles, Thiazoles)

Precursor

Chalcones
(Anti-cancer, Anti-inflammatory)

Precursor

Polymeric Materials

Monomer/Modifier

Fragrance & Perfumery
(Floral, Sweetener)

Ingredient

Flavoring Agent

Ingredient

Research Chemical

Click to download full resolution via product page

Caption: Key application areas of 2-(4-methoxyphenyl)acetaldehyde.

Organic Synthesis
Its reactive aldehyde group makes it a versatile intermediate for constructing more complex

molecules.[1]

Heterocyclic Compounds: It serves as a starting material for synthesizing heterocyclic

structures like pyrazoles and thiazoles, which are scaffolds of interest in medicinal chemistry.

[1]
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Chalcones: It is used as a precursor in the synthesis of chalcones, a class of natural

products investigated for their potential anti-inflammatory and anti-cancer properties.[1]

Polymers: The aldehyde functionality allows for its incorporation into polymer chains,

potentially leading to materials with novel properties.[1]

Fragrance and Flavor Industry
Due to its pleasant and powerful floral aroma, reminiscent of hawthorn, it is utilized in perfume

compositions.[6] It is particularly effective in floral themes such as lilac, acacia, and heliotrope.

[6] In fougère-type fragrances, it acts as a sweetener and a modifier for other aromatic

aldehydes like anisaldehyde.[6] It is also classified as a flavoring agent.[3]

Research Chemical
As a commercially available and reactive molecule, it is a useful research chemical for

exploring new reactions and developing novel compounds with potential biological activities.[1]

[5]

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure laboratory safety and maintain the

integrity of the compound.

Hazard Identification
According to the Globally Harmonized System (GHS), 2-(4-methoxyphenyl)acetaldehyde is

classified with the following hazards:

Signal Word: Warning[2][6][7][8]

Hazard Statements:

H302: Harmful if swallowed.[2][6][7][8]

H315: Causes skin irritation.[2][6][7][8]

H317: May cause an allergic skin reaction.[2][6][7][8]
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H319: Causes serious eye irritation.[2][6][7][8]

H335: May cause respiratory irritation.[2][6][7][8]

Recommended Precautions
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6][7][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6][7][8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][6][7][8]

Storage and Stability
2-(4-methoxyphenyl)acetaldehyde is sensitive to air and moisture and has a tendency to

polymerize upon storage.[6] This polymerization leads to an increase in viscosity and a loss of

its characteristic odor.[6] To ensure stability, it should be stored under an inert atmosphere

(e.g., argon or nitrogen) in a freezer at temperatures below -20°C.[6][8] Storing it in dilution can

also help mitigate polymerization.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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